Cas no 52763-22-1 (ethyl 3-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: ethyl 3-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 52763-22-1
• MF: C₁₀H₁₆ClNO₃
• MW: 233.691942214966
• CID: 937424
• PubChem ID: 2831735
• Update Time: 2025-04-19

ethyl 3-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate
• ethyl 3-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate,hydrochloride
• AC1MD6MK
• Ambcb5169154
• CTK1H3183
• Ethyl 3-quinuclidinone-2-carboxylate hydrochloride
• MolPort-002-134-170
• NSC93935
• NSC-93935
• 1-Azabicyclo[2.2.2]octane-2-carboxylic acid, ethyl ester, hydrochloride
• SCHEMBL11676787
• 52763-22-1
• Ethyl 3-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate--hydrogen chloride (1/1)
• NSC 93935
• DTXSID40385308
• 1-Azabicyclo[2.2.2]octane-2-carboxylic acid, 3-oxo-, ethyl ester, hydrochloride
• ethyl 3-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate;hydrochloride

• Inchi： 1S/C10H15NO3.ClH/c1-2-14-10(13)8-9(12)7-3-5-11(8)6-4-7;/h7-8H,2-6H2,1H3;1H
• InChI Key： OEEFUPHRORUMAR-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(C(=O)OCC)N2CCC1CC2

Computed Properties

• Exact Mass: 197.10525
• Monoisotopic Mass: 233.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61
• LogP: 0.95270